Cas no 1705864-77-2 (N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide)

• Product Name: N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide
• CAS No: 1705864-77-2
• MF: C₁₈H₁₆FNO₂S
• MW: 329.388546943665
• CID: 5366865
• Update Time: 2025-10-16

N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide

• Inchi： 1S/C18H16FNO2S/c1-22-15(12-6-4-7-14(19)9-12)11-20-18(21)17-10-13-5-2-3-8-16(13)23-17/h2-10,15H,11H2,1H3,(H,20,21)
• InChI Key： MOOXHOPUFYLVPA-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(C(NCC(C1=CC=CC(F)=C1)OC)=O)S2

Additional information on N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide

N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide (CAS No. 1705864-77-2): An Overview

N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide (CAS No. 1705864-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The 3-fluorophenyl and methoxyethyl substituents, along with the benzo[b]thiophene core, contribute to its distinct pharmacological properties, making it a subject of extensive study.

The benzo[b]thiophene scaffold is a well-known heterocyclic structure that has been extensively explored for its diverse biological activities. Compounds derived from this scaffold have demonstrated significant potential in areas such as anticancer, anti-inflammatory, and neuroprotective therapies. The introduction of the 3-fluorophenyl and methoxyethyl groups to the benzo[b]thiophene core has further enhanced the compound's pharmacological profile, offering new avenues for drug discovery and development.

Recent studies have highlighted the potential of N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The 3-fluorophenyl substituent plays a crucial role in enhancing the compound's binding affinity to these kinases, thereby potentiating its anticancer effects.

Moreover, the methoxyethyl group has been found to improve the compound's solubility and bioavailability, which are critical factors for effective drug delivery. This enhancement in solubility and bioavailability is particularly important for oral administration, where poor solubility can significantly limit a drug's therapeutic efficacy. The combination of these structural features makes N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide a promising candidate for further preclinical and clinical evaluation.

In addition to its anticancer properties, this compound has also shown potential in other therapeutic areas. Studies have indicated that N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide may have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This dual functionality—anticancer and anti-inflammatory—positions it as a versatile therapeutic agent with broad applications.

The safety profile of N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for any potential drug candidate. These findings suggest that further development of this compound could lead to safe and effective therapeutic options for various diseases.

Furthermore, the synthesis of N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide has been optimized to ensure high yields and purity. Advanced synthetic methods have been developed to facilitate large-scale production, making it feasible for industrial applications. The ability to produce this compound efficiently and cost-effectively is crucial for its commercial viability and widespread use in pharmaceutical formulations.

In conclusion, N-[2-(3-Fluorophenyl)-2-methoxyethyl]benzo[b]thiophene-2-carboxamide (CAS No. 1705864-77-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive candidate for further development. Ongoing research continues to explore its full therapeutic potential, with the aim of bringing this innovative compound closer to clinical application.